Cas no 128885-13-2 (Neuraminic acid,N-(hydroxyacetyl)-8-O-methyl-, 7,9-diacetate (9CI))

• Product Name: Neuraminic acid,N-(hydroxyacetyl)-8-O-methyl-, 7,9-diacetate (9CI)
• CAS No: 128885-13-2
• MF: C₁₆H₂₅NO₁₂
• MW: 423.369206190109
• CID: 174672
• Update Time: 2024-01-25

Neuraminic acid,N-(hydroxyacetyl)-8-O-methyl-, 7,9-diacetate (9CI) Chemical and Physical Properties

Names and Identifiers

• Neuraminic acid,N-(hydroxyacetyl)-8-O-methyl-, 7,9-diacetate (9CI)
• (4S,5R,6R,7S,8R)-7,9-diacetyloxy-4,6-dihydroxy-5-[(2-hydroxyacetyl)amino]-8-methoxy-2-oxononanoic acid
• 8-O-methyl-7,9-di-O-acetyl-N-glycolylneuraminic acid
• 3,5-Dideoxy-5-((hydroxyacetyl)amino)-8-O-methyl-D-glycero-D-galacto-2-nonulosonic acid 7,9-diacetate
• 7,9-di-O-acetyl-3,5-dideoxy-5-[(hydroxyacetyl)amino]-8-O-methyl-D-glycero-D-galacto-non-2-ulosonic acid
• 8-O-Me-7,9-di-O-Nac-gcneu
• D-glycero-D-galacto-2-Nonulosonic acid, 3,5-dideoxy-5-((hydroxyacetyl)amino)-8-O-methyl-, 7,9-diacetate
• MAFN
• 7,9-Di-O-acetyl-N-glycolyl-8-O-methylneuraminic acid

• Inchi： 1S/C16H25NO12/c1-7(19)27-6-10(26-3)13(28-8(2)20)14-12(17-11(22)5-18)9(21)4-16(25,29-14)15(23)24/h9-10,12-14,18,21,25H,4-6H2,1-3H3,(H,17,22)(H,23,24)/t9-,10+,12+,13+,14+,16-/m0/s1
• InChI Key： UYIAKSLBZCGVPJ-YORZOEANSA-N
• SMILES： C(O)(=O)[C@@]1(C[C@H](O)[C@@H](NC(CO)=O)[C@H]([C@@H]([C@@H](COC(C)=O)OC)OC(C)=O)O1)O

Computed Properties

• Exact Mass: 423.13765

Experimental Properties

• PSA: 205.99